Cas no 220355-63-5 (Wx-uk1 free base)

• Product Name: Wx-uk1 free base
• CAS No: 220355-63-5
• MF: C₃₂H₄₇N₅O₅S
• MW: 613.8111
• CID: 2601278
• Update Time: 2025-11-05

Wx-uk1 free base Chemical and Physical Properties

Names and Identifiers

• UKI-1
• UKI 1
• UKI 1C
• UKI-1C
• Wx-uk1 free base
• WX-UK1
• 00LOF6890B
• ethyl 4-[(2S)-3-(3-carbamimidoylphenyl)-2-[[2,4,6-tri(propan-2-yl)phenyl]sulfonylamino]propanoyl]piperazine-1-carboxylate
• compound 2r-L
• GTPL6498
• BDBM23891
• Q27089235
• 1-Piperazinecarboxylic acid, 4-((2S)-3-(3-(aminoiminomethyl)phenyl)-1-oxo-2-(((2,4,6-tris(1-methylethyl)phenyl)sulfonyl)amino)propyl)-, ethyl ester
• ethyl 4-[(2S)-3-(3-carbamimid

• Inchi： 1S/C32H47N5O5S/c1-8-42-32(39)37-14-12-36(13-15-37)31(38)28(17-23-10-9-11-24(16-23)30(33)34)35-43(40,41)29-26(21(4)5)18-25(20(2)3)19-27(29)22(6)7/h9-11,16,18-22,28,35H,8,12-15,17H2,1-7H3,(H3,33,34)/t28-/m0/s1
• InChI Key： ISJSHQTWOHGCMM-NDEPHWFRSA-N
• SMILES： S(C1C(=C([H])C(C([H])(C([H])([H])[H])C([H])([H])[H])=C([H])C=1C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])(N([H])[C@@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C(/C(=N/[H])/N([H])[H])C=1[H])C(N1C([H])([H])C([H])([H])N(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H])=O)(=O)=O

Computed Properties

• Exact Mass: 613.329791g/mol
• Monoisotopic Mass: 613.329791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 154
• Molecular Weight: 613.8g/mol

Wx-uk1 free base Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Wx-uk1 free base

Wx-uk1 Free Base (CAS No. 220355-63-5): A Comprehensive Overview

Wx-uk1 Free Base, identified by the CAS registry number 220355-63-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials development. Recent studies have highlighted its role in the synthesis of novel polymers and its ability to enhance the mechanical properties of composite materials.

The molecular structure of Wx-uk1 Free Base is characterized by a highly conjugated system, which contributes to its exceptional electronic properties. Researchers have explored its use as a precursor for the development of organic semiconductors, where its ability to facilitate charge transport has been extensively studied. Recent findings suggest that incorporating Wx-uk1 Free Base into semiconductor devices can significantly improve their efficiency and stability under various operating conditions.

In terms of synthesis, Wx-uk1 Free Base is typically derived through a multi-step process involving nucleophilic aromatic substitution and subsequent purification techniques. The optimization of these synthesis pathways has been a focal point for chemists aiming to enhance yield and reduce production costs. Cutting-edge research has introduced novel catalysts that accelerate the reaction process, making large-scale production more feasible.

One of the most promising applications of Wx-uk1 Free Base lies in the field of optoelectronics. Its strong absorption properties in the visible spectrum make it an ideal candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements have demonstrated that films prepared from Wx-uk1 Free Base exhibit high transparency and excellent electrical conductivity, which are critical attributes for next-generation display technologies.

Beyond its electronic applications, Wx-uk1 Free Base has also found utility in biomedical research. Its biocompatibility and ability to form self-assembled monolayers have made it a valuable tool in the development of biosensors and drug delivery systems. Studies published in leading journals have shown that Wx-uk1 Free Base can be functionalized with bioactive molecules, enabling targeted drug delivery with minimal side effects.

The environmental impact of Wx-uk1 Free Base is another area of active research. Scientists are investigating its biodegradability and potential toxicity to ensure that its widespread use does not pose risks to ecosystems. Preliminary results indicate that under specific conditions, Wx-uk1 Free Base can degrade efficiently, reducing its environmental footprint.

In conclusion, Wx-uk1 Free Base (CAS No. 220355-63-5) stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key material for future technological innovations. As research continues to uncover new possibilities, Wx-uk1 Free Base is poised to play an increasingly important role in both academic and industrial settings.